Cas no 1252149-39-5 (2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide)

• Product Name: 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide
• CAS No: 1252149-39-5
• MF: C₁₂H₉Cl₂FN₂O
• MW: 287.117064237595
• CID: 5673681
• PubChem ID: 51097017
• Update Time: 2025-06-10

2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034684628
• 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide
• EN300-26679807
• 1252149-39-5
• Z908238928

• Inchi： 1S/C12H9Cl2FN2O/c13-9-6-10(14)11(15)5-8(9)12(18)17(4-3-16)7-1-2-7/h5-7H,1-2,4H2
• InChI Key： GYZAUZVFQXRBOA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(N(CC#N)C1CC1)=O)F)Cl

Computed Properties

• Exact Mass: 286.0075965g/mol
• Monoisotopic Mass: 286.0075965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide

2,4-Dichloro-N-(Cyanomethyl)-N-Cyclopropyl-5-Fluorobenzamide: A Comprehensive Overview

2,4-Dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide (CAS No. 1252149-39-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide is composed of a benzamide core substituted with dichloro, fluorine, and cyclopropyl groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The cyanomethyl group, in particular, is known for its ability to enhance the reactivity and stability of the compound, making it an attractive candidate for drug design.

In terms of synthesis, several methods have been reported for the preparation of 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide. One common approach involves the reaction of 2,4-dichloro-5-fluorobenzoyl chloride with a suitable amine derivative. This method typically yields high purity and good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, which minimize the use of hazardous reagents and solvents.

The biological activities of 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antitumor activity against a range of cancer cell lines. Specifically, it has demonstrated significant cytotoxic effects on breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide has also been investigated for its potential as an antimicrobial agent. Studies have reported that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a promising candidate for the development of new antibiotics.

The pharmacokinetic properties of 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide have also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent. However, further research is needed to optimize these properties for clinical applications.

Clinical trials are currently underway to assess the safety and efficacy of 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide in treating various diseases. Early results from phase I trials have shown that the compound is well-tolerated by patients and exhibits minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2,4-dichloro-N-(cyanomethyl)-N-cyclopropyl-5-fluorobenzamide (CAS No. 1252149-39-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments.